Cas no 646028-73-1 (4-Isoquinolinecarboxamide,3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-2,7-dimethyl-1-oxo-N-(2-pyridinylmethyl)-)

• Product Name: 4-Isoquinolinecarboxamide,3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-2,7-dimethyl-1-oxo-N-(2-pyridinylmethyl)-
• CAS No: 646028-73-1
• MF: C₂₆H₂₁F₆N₃O₂
• MW: 521.454267263412
• CID: 422544
• Update Time: 2024-01-29

4-Isoquinolinecarboxamide,3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-2,7-dimethyl-1-oxo-N-(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarboxamide,3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-2,7-dimethyl-1-oxo-N-(2-pyridinylmethyl)-
• 4-Isoquinolinecarboxamide, 3-[3,5-bis(trifluoromethyl)phenyl]-1,2,3,4-tetrahydro-2,7-dimethyl-1-oxo-N-(2-pyridinylmethyl)-

• Inchi： 1S/C26H21F6N3O2/c1-14-6-7-19-20(9-14)24(37)35(2)22(21(19)23(36)34-13-18-5-3-4-8-33-18)15-10-16(25(27,28)29)12-17(11-15)26(30,31)32/h3-12,21-22H,13H2,1-2H3,(H,34,36)
• InChI Key： KUMYPYWYKGAXOC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(C)=C2)C(C(NCC2=NC=CC=C2)=O)C(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)N1C

Computed Properties

• Exact Mass: 521.15393

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 597.5±50.0 °C(Predicted)
• PSA: 62.3
• pka: 13.62±0.40(Predicted)